Cas no 69076-29-5 (methyl 4-(3-chloropropoxy)benzoate)

methyl 4-(3-chloropropoxy)benzoate structure
69076-29-5 structure
Product Name:methyl 4-(3-chloropropoxy)benzoate
CAS No:69076-29-5
MF:C11H13ClO3
MW:228.672122716904
CID:2109427
PubChem ID:58270890
Update Time:2025-04-21

methyl 4-(3-chloropropoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(3-chloropropoxy)benzoate
    • 69076-29-5
    • 1820735-25-8
    • Benzoic acid, 4-chloro-3-propoxy-, methyl ester
    • DTXSID901243379
    • SCHEMBL11949138
    • methyl 4-chloro-3-propoxybenzoate
    • Inchi: 1S/C11H13ClO3/c1-3-6-15-10-7-8(11(13)14-2)4-5-9(10)12/h4-5,7H,3,6H2,1-2H3
    • InChI Key: YAEBYQUIQDUVGX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)OC)C=C1OCCC

Computed Properties

  • Exact Mass: 228.0553220Da
  • Monoisotopic Mass: 228.0553220Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.5Ų
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